Cas no 2172634-93-2 (4-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}but-2-enoic acid)

• Product Name: 4-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}but-2-enoic acid
• CAS No: 2172634-93-2
• MF: C₂₆H₂₀Cl₂N₂O₅
• MW: 511.353404998779
• CID: 6551962
• PubChem ID: 165746490
• Update Time: 2025-07-23

4-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}but-2-enoic acid
• 4-{[3,5-dichloro-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}but-2-enoic acid
• EN300-1498146
• 2172634-93-2

• Inchi： 1S/C26H20Cl2N2O5/c27-21-12-15(25(33)29-11-5-10-23(31)32)13-22(28)24(21)30-26(34)35-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-10,12-13,20H,11,14H2,(H,29,33)(H,30,34)(H,31,32)/b10-5+
• InChI Key： NRMLUIRINPPNCY-BJMVGYQFSA-N
• SMILES： ClC1C=C(C(NC/C=C/C(=O)O)=O)C=C(C=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)Cl

Computed Properties

• Exact Mass: 510.0749271g/mol
• Monoisotopic Mass: 510.0749271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}but-2-enoic acid

Recent Advances in the Study of 4-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}but-2-enoic acid (CAS: 2172634-93-2)

The compound 4-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}but-2-enoic acid (CAS: 2172634-93-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its unique structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and the conjugated but-2-enoic acid moiety, make it a versatile building block for the development of bioactive molecules. Researchers have successfully utilized this compound in the design of inhibitors for kinases and other signaling proteins implicated in various diseases.

One of the most notable advancements involves the application of 4-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}but-2-enoic acid in the development of targeted cancer therapies. In vitro and in vivo studies have demonstrated its ability to modulate key cellular pathways, leading to the inhibition of tumor growth and metastasis. The compound's mechanism of action appears to involve the disruption of protein-protein interactions, which are critical for cancer cell survival and proliferation.

Additionally, recent research has explored the pharmacokinetic properties of this compound, including its stability, bioavailability, and metabolic profile. These studies have provided valuable insights into its potential as a drug candidate, as well as the challenges associated with its optimization for clinical use. For instance, modifications to the Fmoc group have been investigated to improve the compound's solubility and reduce its susceptibility to enzymatic degradation.

In conclusion, 4-{3,5-dichloro-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}but-2-enoic acid (CAS: 2172634-93-2) represents a promising scaffold for the development of novel therapeutics. Ongoing research efforts are focused on further elucidating its biological activities and optimizing its chemical properties to enhance its therapeutic potential. The findings summarized in this briefing underscore the importance of this compound in advancing drug discovery and highlight its potential to address unmet medical needs.